Cas no 1935145-55-3 (3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-3-ol)

• Product Name: 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-3-ol
• CAS No: 1935145-55-3
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5246957
• Update Time: 2025-10-29

3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-
• 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-3-ol

• Inchi： 1S/C8H11N3O2/c12-8(3-9-4-8)7-10-6(11-13-7)5-1-2-5/h5,9,12H,1-4H2
• InChI Key： HDOIBBXBMBIANK-UHFFFAOYSA-N
• SMILES： N1CC(C2ON=C(C3CC3)N=2)(O)C1

Additional information on 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-3-ol

3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-3-ol: A Comprehensive Overview

The compound with CAS No. 1935145-55-3, commonly referred to as 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development and materials science.

The 1,2,4-oxadiazole ring system is a key structural component of this molecule, contributing to its stability and reactivity. The presence of the cyclopropyl group further enhances the molecule's complexity and functional diversity. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to interact with various biological targets.

One of the most intriguing aspects of 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-3-ol is its potential as a lead compound for drug discovery. Researchers have explored its ability to modulate enzyme activity and cellular signaling pathways, making it a promising candidate for therapeutic interventions in areas such as cancer and neurodegenerative diseases.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. The use of advanced synthetic techniques has enabled chemists to optimize the production process, ensuring high yields and purity levels.

Recent advancements in computational chemistry have also provided valuable insights into the electronic properties and molecular interactions of this compound. For instance, density functional theory (DFT) calculations have revealed its electronic structure and reactivity patterns, which are critical for understanding its behavior in biological systems.

The azetidine ring system within this molecule plays a crucial role in determining its pharmacokinetic properties. Studies have shown that this structure can influence drug absorption, distribution, metabolism, and excretion (ADME), making it an important consideration for drug design.

Furthermore, the integration of cyclopropyl groups into heterocyclic frameworks has been shown to enhance the molecule's stability and bioavailability. This feature makes it particularly suitable for applications in drug delivery systems and targeted therapy.

In conclusion, 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-3-ol represents a compelling example of how structural diversity can lead to innovative solutions in chemical research. With ongoing advancements in synthetic methods and computational modeling, this compound continues to be a focal point for scientific exploration and practical applications.